Cas no 34456-69-4 ([1,2,3]Triazolo[5,1-a]isoquinoline)

• Product name: [1,2,3]Triazolo[5,1-a]isoquinoline
• CAS No: 34456-69-4
• MF: C₁₀H₇N₃
• MW: 169.18268
• CID: 1464273
• PubChem ID: 12242698

[1,2,3]Triazolo[5,1-a]isoquinoline Chemical and Physical Properties

Names and Identifiers

• [1,2,3]Triazolo[5,1-a]isoquinoline
• triazolo[5,1-a]isoquinoline
• DTXSID70482051
• SCHEMBL1367962
• 34456-69-4
• AKOS006372973

• Inchi： InChI=1S/C10H7N3/c1-2-4-9-8(3-1)5-6-13-10(9)7-11-12-13/h1-7H
• InChI Key： XCVPMMWIJGPHBM-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C=CN3C2=CN=N3

Computed Properties

• Exact Mass: 169.06411
• Monoisotopic Mass: 169.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2Ų
• XLogP3: 1.8

Experimental Properties

• PSA: 30.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles